Nitro Position Preference in the Patent-Defining Pharmacophore: 5-Nitro vs. 6-Nitro Differentiation
U.S. Patent 4,324,790, which defines the tetrahydropyridinyl-indole antipsychotic pharmacophore, explicitly states that the R substituent (including nitro) 'may be in any position on the indole but is preferably in the 5- or 6-position, most preferably in the 5-position' [1]. This establishes that both the 5-nitro isomer (CAS 1956331-02-4) and the 6-nitro isomer (CAS 1637781-31-7) are recognized within the patented scope, but with a documented rank-order preference. The existence of this explicit positional differentiation in the primary patent means that the 6-nitro compound occupies a distinct and non-interchangeable position in the pharmacophore landscape relative to the preferred 5-nitro isomer, and any structure–activity relationship (SAR) exploration or lead optimization program targeting this chemotype requires both isomers for complete SAR mapping.
| Evidence Dimension | Patent-disclosed positional preference for nitro substitution on the indole ring |
|---|---|
| Target Compound Data | 6-Nitro substitution: recognized as a valid alternative position in the patent claims |
| Comparator Or Baseline | 5-Nitro substitution: designated as 'most preferably in the 5-position' (comparator: 3-(1-benzyl-1,2,3,6-tetrahydropyridin-4-yl)-5-nitro-1H-indole, CAS 1956331-02-4) |
| Quantified Difference | Qualitative patent rank-order: 5-position > 6-position > other positions (no quantitative Ki/IC₅₀ data provided in the patent itself) |
| Conditions | Patent claims covering neuroleptic, antipsychotic, and antiemetic compositions; in vivo pharmacological models referenced but not numerically detailed in the patent document |
Why This Matters
For medicinal chemistry teams conducting SAR studies or screening campaigns, the documented positional differentiation in the primary patent means that both the 5-nitro and 6-nitro isomers must be procured and tested independently to fully characterize the chemotype, as rank-order preference does not imply interchangeability.
- [1] Roussel Uclaf. Antipsychotic tetrahydropyridinyl-indoles, compositions and method of use. U.S. Patent 4,324,790. Issued April 13, 1982. (Column 3, lines 37–42; column 4, lines 1–10.) View Source
